Cas no 2229530-17-8 (3-(azetidin-3-yl)-5-bromo-2-fluoropyridine)

• Product Name: 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine
• CAS No: 2229530-17-8
• MF: C₈H₈BrFN₂
• MW: 231.064924240112
• CID: 5970313
• PubChem ID: 165709178
• Update Time: 2025-06-11

3-(azetidin-3-yl)-5-bromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine
• 2229530-17-8
• EN300-1908754

• Inchi： 1S/C8H8BrFN2/c9-6-1-7(5-2-11-3-5)8(10)12-4-6/h1,4-5,11H,2-3H2
• InChI Key： XCWKZQFHCLYYIX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CNC1)F

Computed Properties

• Exact Mass: 229.98549g/mol
• Monoisotopic Mass: 229.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine

Recent Advances in the Study of 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine (CAS: 2229530-17-8)

The compound 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine (CAS: 2229530-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an azetidine ring fused with a bromo-fluoropyridine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its pharmacological potential.

One of the key areas of research has been the optimization of synthetic routes for 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine. A study published in the Journal of Medicinal Chemistry (2023) described a highly efficient multi-step synthesis protocol that achieved a yield of over 70%. The process involves the coupling of 5-bromo-2-fluoropyridine-3-carboxylic acid with azetidine-3-amine, followed by a series of purification steps to obtain the final product with high purity (>98%). The authors emphasized the scalability of this method, which is crucial for potential industrial applications.

In terms of biological activity, preliminary screening data have revealed interesting properties of this compound. Research conducted at the University of Cambridge (2024) demonstrated that 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine shows moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. The compound's unique structural features, including the presence of both fluorine and bromine atoms, appear to contribute to its binding affinity and selectivity. Molecular docking studies suggest that the azetidine ring plays a critical role in target engagement, forming key hydrogen bond interactions with active site residues.

Another significant development comes from a collaborative study between academic and industrial researchers, which explored the compound's potential as a building block for PROTAC (Proteolysis Targeting Chimera) development. The bromine atom at the 5-position serves as an excellent handle for further functionalization, allowing for the attachment of various E3 ligase ligands. This approach has yielded several promising candidates currently under evaluation for their ability to induce targeted protein degradation.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights. The fluoropyridine moiety appears to enhance metabolic stability compared to non-fluorinated analogs, while the azetidine ring contributes to improved solubility. These properties make 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine an attractive starting point for further medicinal chemistry optimization.

Looking forward, several research groups have announced plans to explore derivatives of this core structure. Particular interest lies in modifying the azetidine ring with various substituents to modulate biological activity and physicochemical properties. The compound's versatility as a synthetic intermediate suggests it may find applications beyond its current investigated uses, potentially in materials science or agrochemical development.

In conclusion, 3-(azetidin-3-yl)-5-bromo-2-fluoropyridine (CAS: 2229530-17-8) represents an exciting area of research in chemical biology. Its unique structural features, combined with promising preliminary biological data, position it as a valuable scaffold for future drug discovery efforts. Continued investigation into its synthetic accessibility, structure-activity relationships, and potential therapeutic applications will undoubtedly yield important findings in the coming years.